1-Butyl-1,3-benzodiazole-5-carbonitrile

• IUPAC Name: 1-butylbenzimidazole-5-carbonitrile
• InChI: InChI=1S/C12H13N3/c1-2-3-6-15-9-14-11-7-10(8-13)4-5-12(11)15/h4-5,7,9H,2-3,6H2,1H3
• InChI Key: CRDWQTFMKLJZAP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C1C=CC(=C2)C#N
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• CAS No.: 1403483-90-8

Description

“1-Butyl-1,3-benzodiazole-5-carbonitrile” is a chemical compound with the CAS Number: 1403483-90-8. It has a molecular weight of 199.26. The IUPAC name for this compound is 1-butyl-1H-benzimidazole-5-carbonitrile.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C12H13N3/c1-2-3-6-15-9-14-11-7-10 (8-13)4-5-12 (11)15/h4-5,7,9H,2-3,6H2,1H3. This indicates that the compound contains 12 carbon atoms, 13 hydrogen atoms, and 3 nitrogen atoms.

Scientific Research Applications

Antifungal and Antimicrobial Applications

1-Butyl-1,3-benzodiazole-5-carbonitrile and its derivatives have been explored for their potential in developing new antifungal and antimicrobial agents. For instance, derivatives of 1,3-Benzoxazole, a compound structurally related to this compound, have shown moderate growth inhibition against Candida species, highlighting their potential as antifungal scaffolds (J. Kuroyanagi et al., 2010). Similarly, novel 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives containing benzothiazole have been synthesized and displayed notable antibacterial activity, especially against Klebsiella pneumonia (M. Mahdi, 2015).

Synthesis of Heterocyclic Compounds

The structural versatility of this compound aids in the synthesis of various heterocyclic compounds. Research has demonstrated its utility in creating new 4-oxo-1,2,3,4-tetrahydropyrazolo[5,1-c][1,2,4]triazines, showcasing its role in expanding the chemical space of heterocyclic chemistry (S. M. Ivanov et al., 2018).

Antimicrobial and Fluorescent Properties

Some derivatives of this compound exhibit antimicrobial properties and have been used in the study of fluorescent materials. For example, oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives synthesized from related compounds have shown interesting fluorescent properties, which could have applications in materials science and bioimaging (D. W. Rangnekar & D. D. Rajadhyaksha, 1986).

Catalysts in Organic Synthesis

The compound and its derivatives serve as intermediates or catalysts in organic synthesis. For example, research has demonstrated their role in the facile one-pot synthesis of 5-amino-1H-pyrazole-4-carbonitriles using a recyclable catalyst, highlighting their utility in green chemistry applications (Poonam & Ram Singh, 2019).

Mechanism of Action

The mechanism of action of “1-Butyl-1,3-benzodiazole-5-carbonitrile” is not specified in the available data. The mechanism of action generally depends on the specific application of the compound.

Safety and Hazards

The safety information and hazards associated with “1-Butyl-1,3-benzodiazole-5-carbonitrile” are not specified in the available data. For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

The future directions for “1-Butyl-1,3-benzodiazole-5-carbonitrile” are not specified in the available data. The potential applications and research directions would depend on the properties and reactivity of the compound.